Cas no 2034585-32-3 (N'-benzyl-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylethanediamide)

• Product Name: N'-benzyl-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylethanediamide
• CAS No: 2034585-32-3
• MF: C₁₉H₁₈N₂O₃S₂
• MW: 386.487822055817
• CID: 5834205
• PubChem ID: 121016501
• Update Time: 2025-05-30

N'-benzyl-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-benzyl-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylethanediamide
• 2034585-32-3
• F6181-0349
• N1-benzyl-N2-(2-hydroxy-2,2-di(thiophen-2-yl)ethyl)oxalamide
• N'-benzyl-N-[2-hydroxy-2,2-bis(thiophen-2-yl)ethyl]ethanediamide
• AKOS026687072
• N-benzyl-N'-(2-hydroxy-2,2-dithiophen-2-ylethyl)oxamide

• Inchi： 1S/C19H18N2O3S2/c22-17(20-12-14-6-2-1-3-7-14)18(23)21-13-19(24,15-8-4-10-25-15)16-9-5-11-26-16/h1-11,24H,12-13H2,(H,20,22)(H,21,23)
• InChI Key： NQWHEIXVQVOAGK-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1=CC=CS1)(CNC(C(NCC1C=CC=CC=1)=O)=O)O

Computed Properties

• Exact Mass: 386.07588479g/mol
• Monoisotopic Mass: 386.07588479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 135Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-benzyl-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylethanediamide

Introduction to N'-benzyl-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylethanediamide (CAS No. 2034585-32-3)

N'-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylethanediamide is a compound with the chemical formula C₁₈H₁₇NOS₂. This compound has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. With a CAS number of 2034585-32-3, it has been extensively studied for its applications in drug development and medicinal chemistry.

The molecular structure of N'-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylethanediamide features a benzyl group attached to an amide backbone, which is further substituted with two thiophene rings at the 2-position. This arrangement contributes to its distinct chemical reactivity and interaction potential with biological targets. The presence of hydroxyl and thiophene groups enhances its solubility and binding affinity, making it a promising candidate for various therapeutic applications.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. N'-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylethanediamide has been investigated for its potential role in these areas due to its ability to interact with specific enzymes and receptors. For instance, studies have shown that this compound can inhibit the activity of certain kinases, which are crucial in cell signaling pathways involved in disease progression.

One of the most compelling aspects of N'-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylethanediamide is its structural versatility. The combination of a benzyl group, hydroxyl moiety, and thiophene rings allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications. This flexibility has led to the exploration of its use in designing targeted therapies that can selectively interact with disease-causing molecules.

The synthesis of N'-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylethanediamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the thiophene rings at the 2-position is particularly critical, as it influences the compound's electronic properties and biological activity. Advanced synthetic techniques have been employed to ensure high yield and purity, making it suitable for further pharmacological studies.

Evaluation of N'-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylethanediamide in preclinical models has revealed promising results regarding its efficacy and safety profile. In vitro studies have demonstrated its ability to suppress the growth of certain cancer cell lines by inhibiting key enzymes involved in tumor proliferation. Additionally, preliminary in vivo studies suggest that it may have anti-inflammatory properties by modulating cytokine production.

The potential therapeutic applications of N'-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylethanediamide extend beyond oncology and inflammation. Research is ongoing to explore its effects on neurological disorders, where its ability to interact with specific receptors may offer new treatment strategies. The compound's unique structure also makes it a valuable scaffold for developing new drugs that can address unmet medical needs.

In conclusion, N'-N-2-hydroxy-2,2-bis(thiophen-2-yl)ethylethanediamide (CAS No. 2034585-32-3) represents a significant advancement in pharmaceutical research due to its innovative structure and promising biological activities. Its synthesis, characterized by precise molecular modifications, underscores the importance of structural diversity in drug design. As further research unfolds, this compound is poised to play a crucial role in the development of novel therapeutic agents that can address a wide range of diseases.